Cas no 2918918-32-6 (3-Fluoro-2-iodo-4-(methylthio)benZaldehyde)

• Product Name: 3-Fluoro-2-iodo-4-(methylthio)benZaldehyde
• CAS No: 2918918-32-6
• MF: C₈H₆FIOS
• MW: 296.100516796112
• CID: 6796508
• PubChem ID: 171368237
• Update Time: 2025-06-08

3-Fluoro-2-iodo-4-(methylthio)benZaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-iodo-4-(methylthio)benZaldehyde
• 2918918-32-6
• MFCD34771127

• Inchi： 1S/C8H6FIOS/c1-12-6-3-2-5(4-11)8(10)7(6)9/h2-4H,1H3
• InChI Key： IPWIHWAOYPFDJZ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1C=O)SC)F

Computed Properties

• Exact Mass: 295.91681g/mol
• Monoisotopic Mass: 295.91681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-Fluoro-2-iodo-4-(methylthio)benZaldehyde

Research Brief on 3-Fluoro-2-iodo-4-(methylthio)benzaldehyde (CAS: 2918918-32-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-Fluoro-2-iodo-4-(methylthio)benzaldehyde (CAS: 2918918-32-6) has emerged as a versatile building block in medicinal chemistry and chemical biology research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and radiopharmaceuticals. The unique electronic properties conferred by the fluorine and iodine substituents, combined with the methylthio group's sulfur-based reactivity, make this compound particularly valuable for structure-activity relationship (SAR) studies and targeted drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Fluoro-2-iodo-4-(methylthio)benzaldehyde as a precursor for developing selective JAK3 inhibitors. The compound's iodine moiety enabled efficient palladium-catalyzed cross-coupling reactions, while the aldehyde functionality served as an anchor point for subsequent structural modifications. This work demonstrated significant improvements in both potency (IC50 values in the low nanomolar range) and selectivity profiles compared to previous generation inhibitors.

Another important application has been in positron emission tomography (PET) tracer development, as reported in ACS Chemical Neuroscience (2024). The iodine atom in 3-Fluoro-2-iodo-4-(methylthio)benzaldehyde provides an excellent handle for radioiodination, allowing researchers to develop novel neuroimaging agents targeting σ receptors. The fluorine atom's presence offers additional advantages for metabolic stability and potential 18F-labeling alternatives, making this scaffold particularly attractive for radiopharmaceutical applications.

Recent synthetic methodology developments have expanded the utility of this compound. A Nature Communications (2023) paper described a novel photocatalytic C-H functionalization approach that enables direct modification of the methylthio group, overcoming previous limitations in manipulating this moiety. This breakthrough has opened new avenues for creating diverse chemical libraries based on the 3-Fluoro-2-iodo-4-(methylthio)benzaldehyde scaffold.

From a safety and handling perspective, new studies have characterized the compound's physicochemical properties in greater detail. The European Journal of Pharmaceutical Sciences (2024) reported comprehensive stability data, showing excellent thermal stability up to 150°C but sensitivity to prolonged light exposure, necessitating amber glass storage for long-term preservation. These findings have important implications for industrial-scale production and storage protocols.

Looking forward, the unique combination of substituents in 3-Fluoro-2-iodo-4-(methylthio)benzaldehyde continues to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development, where the compound's bifunctional nature facilitates linker optimization, and in covalent inhibitor design leveraging the methylthio group's reactivity. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in drug discovery and chemical biology research.